Cas no 123278-03-5 (3-Chloro-2-iodobenzoic acid)

• Product Name: 3-Chloro-2-iodobenzoic acid
• CAS No: 123278-03-5
• MF: C₇H₄ClIO₂
• MW: 282.462933540344
• MDL: MFCD06808824
• CID: 105925
• PubChem ID: 14492469
• Update Time: 2025-10-29

3-Chloro-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-iodobenzoic acid
• Benzoic acid, 3-chloro-2-iodo-
• 2-iodo-3-chlorobenzoic acid
• 3-Chlor-2-iodbenzoesaeure
• 3-Chlor-2-jod-benzoesaeure
• 3-chloranyl-2-iodanyl-benzoic acid
• 3-chloro-2-iodo-benzoic acid
• ACMC-209uww
• AGN-PC-001O6J
• CTK0H0493
• SureCN1222476
• BUTTPARK 100\\07-45
• Benzoicacid, 3-chloro-2-iodo-
• Benzoicacid,3-chloro-2-iodo-
• IHSNWQTZBUIFSL-UHFFFAOYSA-N
• BCP20542
• 4447AA
• FCH1382602
• AB30453
• OR321000
• AB0072805
• AX8218530
• ST24022823
• 3-Chloro-2-iodobenzoicacid
• A805039
• SY102784
• SCHEMBL1222476
• CS-0041180
• DTXSID40560936
• FT-0727144
• DS-17033
• 123278-03-5
• AKOS015909206
• MFCD06808824

• MDL： MFCD06808824
• Inchi： 1S/C7H4ClIO2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H,10,11)
• InChI Key： IHSNWQTZBUIFSL-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 310.92061
• Monoisotopic Mass: 281.89445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data available
• Density: 2.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 360.5°C at 760 mmHg
• Flash Point: 161.8±23.7 °C
• PSA: 52.32

3-Chloro-2-iodobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-2-iodobenzoic acid

3-Chloro-2-iodobenzoic Acid (CAS No. 123278-03-5): Properties, Applications, and Market Insights

3-Chloro-2-iodobenzoic acid (CAS No. 123278-03-5) is a halogenated benzoic acid derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique combination of chlorine and iodine substituents, offers versatile reactivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in 3-Chloro-2-iodobenzoic acid applications due to its potential in drug discovery and material science.

The molecular structure of 3-Chloro-2-iodobenzoic acid features a carboxylic acid group at position 1, a chlorine atom at position 3, and an iodine atom at position 2 of the benzene ring. This specific arrangement contributes to its distinct chemical properties, including moderate solubility in organic solvents and characteristic melting points that make it suitable for various synthetic transformations. The presence of both chlorine and iodine atoms allows for selective functionalization, which is particularly valuable in cross-coupling reactions and other metal-catalyzed processes.

In pharmaceutical research, 3-Chloro-2-iodobenzoic acid CAS 123278-03-5 serves as a crucial building block for the development of novel therapeutic agents. Its structural features make it an ideal candidate for creating drug-like molecules, particularly in the design of anti-inflammatory and antimicrobial compounds. Recent studies have explored its potential in developing small molecule inhibitors targeting specific enzymes, aligning with current trends in personalized medicine and targeted drug delivery systems.

The compound's applications extend to material science, where it contributes to the synthesis of advanced organic electronic materials. With the growing demand for flexible electronics and organic photovoltaics, researchers are investigating halogenated benzoic acids like 3-Chloro-2-iodobenzoic acid as potential precursors for conductive polymers and other functional materials. This aligns perfectly with the global push toward sustainable and energy-efficient technologies.

From a synthetic chemistry perspective, 3-Chloro-2-iodobenzoic acid price and availability have become important considerations for research laboratories and industrial manufacturers. The compound's stability under various conditions and its compatibility with numerous organic reactions make it a cost-effective choice for multi-step syntheses. Recent advancements in green chemistry have also explored more sustainable production methods for such halogenated compounds, addressing environmental concerns while maintaining high yields.

Quality control of 3-Chloro-2-iodobenzoic acid typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and research applications. The storage conditions for this material generally recommend protection from light and moisture, with optimal stability observed at room temperature when properly sealed.

The market for halogenated benzoic acid derivatives has shown steady growth, driven by increasing R&D activities in life sciences and materials engineering. 3-Chloro-2-iodobenzoic acid suppliers have responded to this demand by improving production scales and purity levels. Current market analysis suggests particular interest from regions with strong pharmaceutical manufacturing bases, including North America, Europe, and parts of Asia.

Recent scientific literature highlights innovative applications of 3-Chloro-2-iodobenzoic acid in medicinal chemistry and material science. Some studies focus on its role in creating novel bioconjugates, while others explore its potential in developing functional coatings with specific electronic or optical properties. These diverse applications demonstrate the compound's versatility and continued relevance in cutting-edge research.

Safety considerations for handling 3-Chloro-2-iodobenzoic acid follow standard laboratory protocols for organic compounds. Proper personal protective equipment, including gloves and eye protection, is recommended when working with this material. While not classified as highly hazardous, its material safety data sheet should always be consulted before use, particularly regarding proper ventilation and waste disposal procedures.

The future outlook for 3-Chloro-2-iodobenzoic acid (CAS 123278-03-5) appears promising, with potential applications emerging in biomedical imaging and smart materials. As synthetic methodologies continue to advance, particularly in catalysis and flow chemistry, the accessibility and utility of this compound are expected to expand further. Researchers continue to explore its potential in addressing current challenges in healthcare and sustainable technology development.